2-(Furan-3-yl)-1,3-thiazole-4-carboxylic acid
Overview
Description
Furans are five-membered aromatic heterocycles containing one oxygen atom that are important building blocks in organic chemistry . They are also found in various natural sources, mostly in plants, algae, and microorganisms .
Synthesis Analysis
The synthesis of furan compounds has seen recent advances. Some classical methods have been modified and improved, while other new methods have been developed . A variety of catalysts have been used for these transformations .Molecular Structure Analysis
Furans are five-membered aromatic heterocycles containing one oxygen atom . The structure of the specific compound “2-(Furan-3-yl)-1,3-thiazole-4-carboxylic acid” would likely include a furan ring attached to a thiazole ring via a two-carbon chain, with a carboxylic acid group on the end of the chain.Chemical Reactions Analysis
In many studies, furan synthesis reaction mechanisms have been investigated and proposed . For example, the hydration of carbon–carbon double bonds in the side chain and furane ring occurs in addition to the hydrophenylation .Scientific Research Applications
Synthesis and Biological Applications
Synthesis and Anticonvulsant Activities : Studies have identified the synthesis and evaluation of various thiazole and furan derivatives, highlighting their significant potential in medical applications. For instance, alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives have shown excellent protection against maximal electroshock-induced seizures in mice, with certain compounds offering comparable efficacy to phenytoin, a standard antiepileptic drug. These findings suggest the therapeutic promise of furan and thiazole derivatives in treating convulsive disorders (Kohn et al., 1993).
Neuroprotective Effects
Anti-Parkinsonian Potential : Another area of interest is the neuroprotective effects of furan and thiazole compounds. For example, thiazolotriazolopyrimidine derivatives have been synthesized and evaluated for their anti-Parkinsonian and neuroprotective potential. These compounds demonstrated activity in haloperidol-induced catalepsy and oxidative stress models in mice, suggesting their potential as treatments for Parkinson’s disease (Azam et al., 2010).
Antioxidant and Anti-inflammatory Properties
Oxidative Status Investigation : The influence of furan derivatives on oxidative stress markers has been investigated, revealing that certain compounds can affect antioxidant enzyme activities and levels of oxidative stress markers such as malondialdehyde in animal models. This suggests the potential application of these compounds in managing oxidative stress-related conditions (Karatas et al., 2008).
Anti-inflammatory Activity : Thiazolyl and oxazolyl formazanyl indole derivatives have been synthesized and evaluated for their anti-inflammatory activity, showing significant effects in animal models. These findings underscore the potential of furan and thiazole derivatives in developing new anti-inflammatory agents (Singh et al., 2008).
Antinociceptive Effects
Antinociceptive Potential : Research into the antinociceptive properties of acetylenic thiophene and furan derivatives has shown these compounds to be effective in various pain models in mice, indicating their potential use in pain management strategies (Goncales et al., 2005).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Furan derivatives have been found to interact with various targets in the body, acting as MAO inhibitors, kappa opioid receptor agonists, sigma receptor agonists, GABA receptor agonists, COX-2 inhibitors, Beta blockers, μ opioid receptor agonists, muscarinic receptor agonists, α-adrenergic blockers, calcium channel blockers, etc .
Mode of Action
Furan derivatives generally interact with their targets to exert their potential therapeutic effects .
Biochemical Pathways
Furan derivatives are known to affect various biochemical pathways depending on their specific targets .
Pharmacokinetics
Furan derivatives are generally known to improve the pharmacokinetic characteristics of lead molecules, optimizing solubility and bioavailability parameters .
Result of Action
Furan derivatives have been found to have broad therapeutic properties, encouraging the synthesis of a large number of novel chemotherapeutic agents .
Action Environment
The action of furan derivatives can be influenced by various factors, including the specific conditions under which they are synthesized .
Properties
IUPAC Name |
2-(furan-3-yl)-1,3-thiazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3S/c10-8(11)6-4-13-7(9-6)5-1-2-12-3-5/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJBIGXLKMIWZOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC=C1C2=NC(=CS2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
955400-59-6 | |
Record name | 2-(3-Furanyl)-4-thiazolecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=955400-59-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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